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Compound of Interest

Compound Name: Aldosterone-d7

Cat. No.: B12416866 Get Quote

This guide provides an in-depth overview of Aldosterone-d7, a deuterated analog of

aldosterone, for researchers, scientists, and drug development professionals. It covers the

molecule's fundamental properties, its critical role as an internal standard in quantitative

analysis, and detailed experimental protocols for its application.

Core Molecular and Physical Properties
Aldosterone-d7 is a synthetically modified form of aldosterone where seven hydrogen atoms

have been replaced by deuterium. This isotopic labeling increases the molecular weight of the

compound without significantly altering its chemical properties, making it an ideal internal

standard for mass spectrometry-based quantification of endogenous aldosterone.

Property Value Reference

Molecular Formula C₂₁H₂₁D₇O₅ [1][2][3][4]

Molecular Weight 367.49 g/mol [1][2][3][4]

Isotopic Purity ≥95% to ≥98% atom % D [1]

Physical Form White to Off-White Solid [4]

Storage Conditions

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

[2]
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Application in Quantitative Analysis
Aldosterone-d7 is primarily utilized as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) assays to accurately quantify aldosterone levels in biological

matrices such as serum and plasma.[5] The use of a stable isotope-labeled internal standard is

crucial for correcting for variations in sample preparation, chromatographic retention, and

ionization efficiency, thereby enhancing the accuracy and precision of the measurement.[6][7]

Renin-Angiotensin-Aldosterone System (RAAS)
Signaling Pathway
Aldosterone is a key hormone in the Renin-Angiotensin-Aldosterone System (RAAS), which

plays a critical role in regulating blood pressure and fluid and electrolyte balance.[5][8] A

simplified diagram of this pathway is presented below.
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A simplified diagram of the Renin-Angiotensin-Aldosterone System (RAAS) signaling pathway.
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Experimental Protocol: Quantification of
Aldosterone in Human Serum by LC-MS/MS
This section provides a detailed methodology for the quantification of aldosterone in human

serum using Aldosterone-d7 as an internal standard. This protocol is a composite of

methodologies described in the scientific literature.[6][7][9]

Materials and Reagents
Aldosterone and Aldosterone-d7 standards

Human serum samples

Methyl tert-butyl ether (MTBE)

Methanol (LC-MS grade)

Water (LC-MS grade)

Ammonium fluoride

96-well plates

Centrifuge

Nitrogen evaporator

LC-MS/MS system with an electrospray ionization (ESI) source

Experimental Workflow
The following diagram illustrates the major steps in the analytical workflow for aldosterone

quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12416866?utm_src=pdf-body-img
https://www.benchchem.com/product/b12416866?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CV Physiology | Renin-Angiotensin-Aldosterone System [cvphysiology.com]

2. teachmephysiology.com [teachmephysiology.com]

3. researchgate.net [researchgate.net]

4. A precise, sensitive and stable LC-MSMS method for detection of picomolar levels of
serum aldosterone - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Renin–angiotensin system - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. Synthesis of deuterium-labeled 16 alpha,19-dihydroxy C19 steroids as internal standards
for gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

9. Quantitation of Aldosterone in Serum or Plasma Using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments
[experiments.springernature.com]

To cite this document: BenchChem. [Aldosterone-d7: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416866#aldosterone-d7-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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